2-Methoxy-N-(1-phenethylpiperidin-4-yl)-N-phenylpropanamide hydrochloride

• IUPAC Name: 2-methoxy-N-phenyl-N-[1-(2-phenylethyl)piperidin-4-yl]propanamide;hydrochloride
• InChI: InChI=1S/C23H30N2O2.ClH/c1-19(27-2)23(26)25(21-11-7-4-8-12-21)22-14-17-24(18-15-22)16-13-20-9-5-3-6-10-20;/h3-12,19,22H,13-18H2,1-2H3;1H
• InChI Key: XGMVZYOSLOEDKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C1CCN(CC1)CCC2=CC=CC=C2)C3=CC=CC=C3)OC.Cl
• Molecular Formula: C23H31ClN2O2
• DSSTOX Substance ID: DTXSID801037236
• Molecular Weight: 403.0 g/mol
• CAS RN: 101365-58-6

Description

2-Methoxy-N-(1-phenethylpiperidin-4-yl)-N-phenylpropanamide hydrochloride, also known as 2-Methoxy-N-phenethylpiperidine hydrochloride or MPP hydrochloride, is a synthetic compound of the piperidine family. It is a synthetic amide that is used in several biomedical and scientific applications. MPP hydrochloride is a white crystalline powder with a melting point of 243-245°C and a molecular weight of 384.86 g/mol. It is soluble in water, ethanol, and dimethyl sulfoxide (DMSO).

Scientific Research Applications

1. Regulatory and Legal Aspects

The substance 2-Methoxy-N-(1-phenethylpiperidin-4-yl)-N-phenylpropanamide hydrochloride, commonly known as Methoxyacetyl fentanyl, has been a subject of regulatory interest due to its potential for abuse. Research conducted by the Drug Enforcement Administration has led to the temporary scheduling of Methoxyacetyl fentanyl into Schedule I of the Controlled Substances Act. This classification is based on findings that its presence poses an imminent hazard to public safety, necessitating stringent regulatory controls and sanctions on handling these substances in various capacities, including manufacturing, distributing, and research (Federal Register, 2017).

2. Synthesis and Derivative Studies

The chemical synthesis of various derivatives of similar compounds has been explored in scientific research. For instance, Fernandes et al. (2014) synthesized a series of novel substituted 2-(6-methoxynaphthalen-2-yl)-N-phenylpropanamide derivatives, demonstrating the versatility of these compounds in chemical synthesis. The final structures of these synthesized compounds were confirmed using different spectroscopic methods, highlighting the potential for creating new compounds with varied applications (Fernandes, Singh, Kumar, & Kumar, 2014).

3. Dopaminergic Ligands Research

Penjišević et al. (2016) synthesized new compounds related to 2-Methoxy-N-(1-phenethylpiperidin-4-yl)-N-phenylpropanamide hydrochloride, specifically 1‐(2‐methoxyphenyl)‐4‐(1‐phenethylpiperidin‐4‐yl)piperazines, to be used as probes for mapping the dopamine D2 receptor. This research is significant in understanding the interaction of these compounds with dopaminergic systems, which could have implications in neuroscience and pharmacology (Penjišević et al., 2016).

4. Pharmaceutical Synthesis

The compound has also been referenced in the context of pharmaceutical synthesis. Woo (1981) discussed the use of 2-methoxypropan-2-yl group as a hydroxyl protecting group in the synthesis of beta-lactam antibiotics. This indicates the broader chemical utility of methoxy derivatives in pharmaceutical manufacturing (Woo, 1981).